Cas no 19275-91-3 (1H-Benzimidazole-2-ethanol,a,6-dimethyl-)

• Product Name: 1H-Benzimidazole-2-ethanol,a,6-dimethyl-
• CAS No: 19275-91-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 123454
• PubChem ID: 21817117
• Update Time: 2025-04-18

1H-Benzimidazole-2-ethanol,a,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanol,a,6-dimethyl-
• 2-Benzimidazoleethanol,alpha,5-dimethyl-(8CI)
• 1-(6-methyl-1H-benzimidazol-2-yl)propan-2-ol
• 19275-91-3
• 1-(5-Methyl-1H-benzo[d]imidazol-2-yl)propan-2-ol

• Inchi： 1S/C11H14N2O/c1-7-3-4-9-10(5-7)13-11(12-9)6-8(2)14/h3-5,8,14H,6H2,1-2H3,(H,12,13)
• InChI Key： LQJOQTVGECHUPD-UHFFFAOYSA-N
• SMILES： OC(C)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 189.10289
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 46.01